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Compound of Interest

Compound Name: 4'-Bromopropiophenone

Cat. No.: B130284

For immediate reference, 4'-Bromopropiophenone is classified as a hazardous substance
and requires specialized disposal procedures. Under no circumstances should this chemical be
disposed of via standard laboratory drains or mixed with general waste. As a brominated
organic compound, it is categorized as a halogenated organic waste.[1] Improper disposal can
lead to environmental contamination and potential health hazards. This guide provides
essential, step-by-step procedures for the safe handling and disposal of 4'-
Bromopropiophenone, ensuring the safety of laboratory personnel and compliance with
regulatory standards.

Key Safety and Disposal Information

A thorough understanding of the hazards associated with 4'-Bromopropiophenone is critical
for its safe management. The following table summarizes key safety data and disposal
considerations.
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Parameter Information Citation
Chemical Name 4'-Bromopropiophenone [2]

CAS Number 10342-83-3 [2]
Molecular Formula C9H9BrO [3][4]

Physical State

Off-white powder solid

[3]

Hazard Classifications

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),
Eye Irritation (Category 2),
Skin Sensitization (Category
1), Specific Target Organ
Toxicity - Single Exposure
(Category 3, Respiratory

system)

[3]

Primary Hazards

Harmful if swallowed, causes
skin and serious eye irritation,
may cause respiratory

irritation.

[3]4]

Incompatible Materials

Reducing agents, alkali
metals, powdered metals,
aluminum, stainless steel, iron,
copper, organic materials,
aldehydes, ketones, arsenic
powder, amines, amides,
phenols, alcohol, ammonia,

azides, and ozone.

[5]

Recommended Disposal

Collection as hazardous waste
for incineration at a licensed
facility. Must be segregated as

"Halogenated Organic Waste."

[1](61[7]

Experimental Workflow for Disposal
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The proper disposal of 4'-Bromopropiophenone is not a standalone experiment but rather a
critical part of laboratory waste management protocol. The following workflow outlines the
procedural steps for researchers to ensure safe and compliant disposal.
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Preparation & Handling

Wear Appropriate PPE:
- Nitrile or Neoprene Gloves
- Chemical Splash Goggles
- Fully Buttoned Lab Coat

Work in a Certified

Chemical Fume Hood

Waste Generation

Solid Waste Generation
(e.g., contaminated gloves, weigh paper) J

Waste Segregatign & Collection
\ 4
Aqueous Waste Generation | | Collect in a Designated W
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Labelin{i & Storage
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'Halogenated Organic Waste' Carboy 'Hazardous Waste - Halogenated Organic Solids'

Label Carboy:
'Hazardous Waste - Halogenated Organic Liquids'
List all components.

Y

<
<%

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Final ]i 'isposal

Submit a Chemical Collection Request
to Environmental Health & Safety (EH&S)

Y

Professional Disposal
(e.g., licensed incineration facility)

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Bromopropiophenone.
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Detailed Disposal Protocol

This protocol provides step-by-step guidance for the proper disposal of 4'-
Bromopropiophenone from the point of generation to final collection.

. Personal Protective Equipment (PPE) and Handling:

Always handle 4'-Bromopropiophenone within a certified chemical fume hood to avoid
inhalation of dust or vapors.[5]

Wear appropriate PPE, including nitrile or neoprene gloves, chemical splash goggles, and a
fully buttoned lab coat.[3][5] A face shield is also recommended.[5]

. Waste Segregation:

Solid Waste: All solid waste contaminated with 4'-Bromopropiophenone, such as gloves,
weighing paper, and contaminated silica gel, must be collected separately.[7]

Aqueous Waste: Any aqueous solutions containing 4'-Bromopropiophenone should be
treated as hazardous waste.[7]

As a brominated organic compound, 4'-Bromopropiophenone waste must be segregated
as "Halogenated Organic Waste."[1] Do not mix with non-halogenated organic waste.

. Waste Collection and Labeling:

Containers: Use designated, sealable, and chemically compatible waste containers.[5] For
liquid waste, use appropriately labeled carboys (often green for halogenated organics).[1]

Labeling: Immediately label the waste container with a "Hazardous Waste" label.[7] The label
must clearly state "Halogenated Organic Waste" and list all chemical constituents, including
"4'-Bromopropiophenone,” and their approximate concentrations.

. Storage:

Store sealed waste containers in a cool, dry, and well-ventilated area designated for
hazardous waste.[4][7]
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e Ensure the storage area is away from direct sunlight, heat sources, and incompatible
materials.[7]

5. Spill Management:

 In the event of a small spill, extinguish all ignition sources.[6]

o Absorb the spill with an inert, dry material.[5]

o Carefully collect the absorbed material into a labeled hazardous waste container.[7]

o For large spills, evacuate the area immediately and contact your institution's Environmental
Health & Safety (EH&S) department.[5]

6. Final Disposal:

» Do not discharge any waste containing 4'-Bromopropiophenone into the sewer system.[6]

» Arrange for the disposal of the collected waste through your institution's EH&S department or
a licensed chemical waste disposal company.[4][6]

e The recommended disposal method for halogenated organic compounds is controlled
incineration at a licensed facility equipped with flue gas scrubbing.[6]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
4'-Bromopropiophenone, minimizing risks to themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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